Cas no 142617-86-5 (16H-22,25-Epoxy-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,27-trimethoxy-17-methyl-,(16aS)- (9CI))

• Product Name: 16H-22,25-Epoxy-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,27-trimethoxy-17-methyl-,(16aS)- (9CI)
• CAS No: 142617-86-5
• MF: C₃₆H₃₆N₂O₆
• MW: 592.680850028992
• CID: 235257
• Update Time: 2024-03-01

16H-22,25-Epoxy-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,27-trimethoxy-17-methyl-,(16aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 16H-22,25-Epoxy-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,27-trimethoxy-17-methyl-,(16aS)- (9CI)
• 16H-22,25-Epoxy-1,24:6,9-dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5
• (+)-Pendilinine
• N2-Demethyl-O,O-dimethylpendulinine
• O,O-Dimethyl-2'-N-demethylpendulinine
• O-Methylpendine
• Oxyacanthan, 7,8'-epoxy-6,6',12'-trimethoxy-2'-methyl-, (1x,1'a)-
• Pendilinine

• Inchi： 1S/C36H36N2O6/c1-38-14-12-23-19-30(41-4)34-36-32(23)26(38)16-21-7-10-27(39-2)28(17-21)42-24-8-5-20(6-9-24)15-25-31-22(11-13-37-25)18-29(40-3)33(44-36)35(31)43-34/h5-10,17-19,25-26,37H,11-16H2,1-4H3
• InChI Key： NKNPUQYNGSLMLK-UHFFFAOYSA-N
• SMILES： COC1C2=CC(CC3C4C(=CC(=C5C=4OC4C(=CC6=C(C=4O5)C(CC4C=CC(O2)=CC=4)NCC6)OC)OC)CCN3C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• XLogP3: 2.626

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds